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Compound of Interest

Compound Name: 4-Formyl-3-hydroxybenzoic acid

Cat. No.: B1267309

An In-depth Technical Guide to 4-Formyl-3-hydroxybenzoic acid
Introduction

4-Formyl-3-hydroxybenzoic acid, a substituted aromatic carboxylic acid, serves as a
significant building block in organic synthesis. Its unique structure, featuring a carboxylic acid, a
hydroxyl group, and a formyl group on a benzene ring, offers multiple reactive sites for
chemical modification. This versatility makes it a valuable intermediate in the synthesis of more
complex molecules, particularly in the fields of medicinal chemistry and materials science. This
guide provides a comprehensive overview of its chemical properties, synthesis, applications,
and safety protocols, tailored for researchers, scientists, and professionals in drug
development.

Core Compound Identification

The fundamental identity of 4-Formyl-3-hydroxybenzoic acid is established by its unique
CAS number and structural identifiers.
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Identifier Value

CAS Number 619-12-5[1][2]

Molecular Formula CsHeO4[2][3]

IUPAC Name 4-formyl-3-hydroxybenzoic acid[3]

SMILES C1=CC(=C(C=C1C(=0)0)0)C=0]3]

InChl Key FDDHFCWYCKQKGY-UHFFFAOYSA-N[4]

Physicochemical Properties

The physical and chemical characteristics of 4-Formyl-3-hydroxybenzoic acid are crucial for
its handling, storage, and application in experimental settings.

Property Value

Molecular Weight 166.13 g/mol [2][4]
Appearance White crystalline solid[2]
Melting Point 235-240 °C[2][5]

Soluble in acid and alkali; slightly soluble in

Solubility )

water and common organic solvents[2]
pKa 3.66 £ 0.10 (Predicted)[2]

Keep in a dark, dry, and sealed container at
Storage

room temperature[2]

Synthesis and Experimental Protocols

4-Formyl-3-hydroxybenzoic acid can be used as a starting material for various chemical
reactions. A common protocol involves its conversion to the corresponding methyl ester, a
foundational step for further derivatization.
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Protocol 1: Synthesis of Methyl 4-formyl-3-
hydroxybenzoate

This protocol details the esterification of 4-Formyl-3-hydroxybenzoic acid.

Materials:

4-Formyl-3-hydroxybenzoic acid (5 g, 30 mmol)[4]

Methanol (70 mL)[4]

Thionyl chloride (3.29 mL, 45 mmol)[4]

Toluene (50 mL)[4]

Ethyl acetate-hexane (for recrystallization)[4]

Procedure:

e Suspend 4-Formyl-3-hydroxybenzoic acid in methanol.

» Add thionyl chloride dropwise to the suspension.[4]

» Heat the mixture to reflux and maintain it overnight.[4]

o Concentrate the mixture to dryness.

¢ Add toluene and concentrate again to remove residual reagents.[4]

o Recrystallize the resulting residue from an ethyl acetate-hexane mixture.[4]

e The final product is methyl 4-formyl-3-hydroxybenzoate, obtained with a typical yield of
around 85%.[4]
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Caption: Workflow for the synthesis of Methyl 4-formyl-3-hydroxybenzoate.
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Applications in Research and Drug Development

4-Formyl-3-hydroxybenzoic acid is primarily utilized as an intermediate in the synthesis of
various high-value organic compounds.[2] Its derivatives have shown potential in several
research areas.

o Fluorescent Probes: It serves as a reactant for preparing pH-sensitive fluorescent probes,
such as 4,4'-(hydrazine-1,2-diylidene bis(methanylylidene)) bis(3-hydroxybenzoic acid)
(HDBB), through a condensation reaction with hydrazine.[5]

o Heterocyclic Compounds: The compound can be used to synthesize benzocoumarin
fluorescent dyes and 2-Oxo-2H-1-benzopyran-3,7-dicarboxylic acid via condensation with
diethyl malonate.[5]

o Coordination Chemistry: It is a precursor for creating Schiff base ligands, which are essential
for preparing stable and functional metal complexes.[5]

» Drug Discovery Context: While direct biological activities are not extensively documented, its
parent structure, p-hydroxybenzoic acid, and its derivatives are known for a wide range of
biological properties, including antimicrobial, antioxidant, and anti-inflammatory effects.[6][7]
This suggests that derivatives of 4-Formyl-3-hydroxybenzoic acid could be promising
candidates for drug discovery programs. For instance, the broader class of formylbenzoic
acids is crucial in synthesizing potent inhibitors for the dengue virus protease and
antagonists for the human glucagon receptor.[8]
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. . >
Schiff Base Ligands Complexes
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Caption: Synthetic utility of 4-Formyl-3-hydroxybenzoic acid as a precursor.

Safety and Handling

Proper handling of 4-Formyl-3-hydroxybenzoic acid is essential in a laboratory setting. The
compound is classified as harmful and an irritant.

Hazard Class GHS Classification Precautionary Statements

P270: Do not eat, drink or
smoke when using this

Acute Toxicity, Oral H302: Harmful if swallowed[3] product. P301+P317: IF
SWALLOWED: Get medical
help.[3]

P280: Wear protective
gloves/protective clothing.

Skin Irritation H315: Causes skin irritation[3] P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[1][3]

P261: Avoid breathing dust.
H317: May cause an allergic P333+P317: If skin irritation or

Skin Sensitization ] ) )
skin reaction[3] rash occurs: Get medical help.

[3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
o H319: Causes serious eye water for several minutes.
Eye Irritation L )
irritation[3] Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][3]

Personal Protective Equipment (PPE): It is recommended to use a dust mask (type N95, US),
eyeshields, faceshields, and gloves when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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